Cas no 60228-89-9 (6-amino-5-(benzylideneamino)-1,3-dimethylpyrimidine-2,4-dione)

6-amino-5-(benzylideneamino)-1,3-dimethylpyrimidine-2,4-dione structure
60228-89-9 structure
Product Name:6-amino-5-(benzylideneamino)-1,3-dimethylpyrimidine-2,4-dione
CAS No:60228-89-9
MF:C13H14N4O2
MW:258.275862216949
CID:1619163
PubChem ID:258948
Update Time:2025-04-21

6-amino-5-(benzylideneamino)-1,3-dimethylpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-amino-5-(benzylideneamino)-1,3-dimethylpyrimidine-2,4-dione
    • NSC88411
    • 6-amino-1,3-dimethyl-5-{[1-phenylmeth-(E)-ylidene]-amino}-1H-pyrimidine-2,4-dione
    • AC1Q6KTM
    • Oprea1_416812
    • AC1L602A
    • NCIOpen2_005236
    • 6-amino-5-(benzylideneamino)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione
    • MLS002694846
    • 6-amino-5-benzylideneamino-1,3-dimethyl-1H-pyrimidine-2,4-dione
    • SureCN4379829
    • 6-Amino-5-benzylidenamino-1,3-dimethyl-1H-pyrimidin-2,4-dion
    • SureCN4379825
    • 6-amino-5-benzylidenamino-1,3-dimethyl-1H-pyrimidine-2,4-dione
    • 6-amino-5-benzylideneamino-1,3-dimethyluracil
    • 6-Amino-5-benzylidenamino-1,3-dimethyluracil
    • NSC88411; 6-amino-1,3-dimethyl-5-{[1-phenylmeth-(E)-ylidene]-amino}-1H-pyrimidine-2,4-dione; AC1Q6KTM; Oprea1_416812; AC1L602A; NCIOpen2_005236; 6-amino-5-(benzylideneamino)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione; MLS002694846; 6-amino-5-benzylideneamino-1,3-dimethyl-1H-pyrimidine-2,4-dione; SureCN4379829; 6-Amino-5-benzylidenamino-1,3-dimethyl-1H-pyrimidin-2,4-dion; SureCN4379825; 6-amino-5-benzylidenamino-1,3-dimethyl-1H-pyrimidine-2
    • SMR001560764
    • DB-219719
    • HMS3085J20
    • DTXSID30293302
    • 60228-89-9
    • 6-Amino-5-(benzylideneamino)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione
    • SCHEMBL4379825
    • CHEMBL1870660
    • 6-Amino-5-[(e)-benzylideneamino]-1,3-dimethyl-2,4(1h,3h)-pyrimidinedione
    • NSC-88411
    • CHEMBL593279
    • Inchi: 1S/C13H14N4O2/c1-16-11(14)10(12(18)17(2)13(16)19)15-8-9-6-4-3-5-7-9/h3-8H,14H2,1-2H3/b15-8+
    • InChI Key: PQOPEFVAWNZLER-OVCLIPMQSA-N
    • SMILES: O=C1N(C)C(C(=C(N)N1C)/N=C/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 258.11182
  • Monoisotopic Mass: 258.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 79Ų

Experimental Properties

  • PSA: 79
  • LogP: 0.99800

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